Cas no 16955-55-8 (b-D-Glucopyranoside,2-[(benzoyloxy)methyl]-4-hydroxyphenyl)

• Product Name: b-D-Glucopyranoside,2-[(benzoyloxy)methyl]-4-hydroxyphenyl
• CAS No: 16955-55-8
• MF: C₂₀H₂₂O₉
• MW: 406.383286952972
• CID: 151746
• PubChem ID: 117440
• Update Time: 2025-04-19

b-D-Glucopyranoside,2-[(benzoyloxy)methyl]-4-hydroxyphenyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,2-[(benzoyloxy)methyl]-4-hydroxyphenyl
• salireposide
• 2-(beta-D-glucopyranosyloxy)-5-hydroxybenzyl benzoate
• beta-D-Glucopyranoside, 2-((benzoyloxy)methyl)-4-hydroxyphenyl
• DTXSID60937646
• .BETA.-D-GLUCOPYRANOSIDE, 2-((BENZOYLOXY)METHYL)-4-HYDROXYPHENYL
• YUB3J70275
• [5-hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl benzoate
• XS171863
• 5-hydroxy-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl benzoate
• CHEMBL464611
• Salireposid
• Q27294716
• UNII-YUB3J70275
• CHEBI:137508
• [2-(Hexopyranosyloxy)-5-hydroxyphenyl]methyl benzoate
• AKOS040753905
• 16955-55-8

• Inchi： 1S/C20H22O9/c21-9-15-16(23)17(24)18(25)20(29-15)28-14-7-6-13(22)8-12(14)10-27-19(26)11-4-2-1-3-5-11/h1-8,15-18,20-25H,9-10H2/t15-,16-,17+,18-,20-/m1/s1
• InChI Key： UQCOPGRRWQCCFR-BFMVXSJESA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=C(C=C1COC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 406.12636
• Monoisotopic Mass: 406.126382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 146

Experimental Properties

• Color/Form: Solid powder
• Density: 1.485
• Boiling Point: 676.3°Cat760mmHg
• Flash Point: 240.5°C
• Refractive Index: 1.652
• PSA: 145.91

b-D-Glucopyranoside,2-[(benzoyloxy)methyl]-4-hydroxyphenyl Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides